Cas no 2173992-20-4 (tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate)
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((4-chloropyrimidin-2-yl)methyl)(methyl)carbamate
- tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate
-
- MDL: MFCD30802825
- Inchi: 1S/C11H16ClN3O2/c1-11(2,3)17-10(16)15(4)7-9-13-6-5-8(12)14-9/h5-6H,7H2,1-4H3
- InChI Key: FWALRVRMTDTCMV-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CC1=NC=CC(Cl)=N1)C
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1097022-100mg |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 97% | 100mg |
$410 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097022-250MG |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 97% | 250mg |
$615 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097022-500MG |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 97% | 500mg |
$820 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097022-1G |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 97% | 1g |
$1025 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097022-5G |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 97% | 5g |
$2930 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60148-100MG |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 95% | 100MG |
¥ 1,570.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60148-250MG |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 95% | 250MG |
¥ 2,508.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60148-500MG |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 95% | 500MG |
¥ 4,184.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60148-1G |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 95% | 1g |
¥ 6,270.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60148-5G |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate |
2173992-20-4 | 95% | 5g |
¥ 18,810.00 | 2023-04-07 |
tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate
Professional Introduction to Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate (CAS No. 2173992-20-4)
Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate, with the CAS number 2173992-20-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate features a combination of a tert-butyl group, a carbamate moiety, and a 4-chloropyrimidin-2-yl substituent, which contributes to its diverse chemical reactivity and biological activity.
The synthesis of Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the carbamate group and the chloropyrimidine moiety are critical steps that determine the compound's overall properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and development purposes.
In the realm of pharmaceutical research, Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate has shown promise as a lead compound for the development of novel therapeutic agents. The 4-chloropyrimidin-2-yl group, in particular, is a key feature that has been explored in various medicinal chemistry studies for its ability to interact with biological targets. This region of the molecule has been found to be crucial for binding to enzymes and receptors involved in critical biological pathways.
Recent studies have demonstrated the potential of Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate in inhibiting specific enzymatic activities that are associated with diseases such as cancer and inflammation. The tert-butyl group enhances the compound's stability and bioavailability, making it an attractive candidate for further investigation. Researchers have been particularly interested in its ability to modulate pathways involving kinases and other enzymes that play a role in disease progression.
The carbamate moiety in Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate also contributes to its pharmacological profile by providing a site for hydrogen bonding interactions with biological targets. This feature is essential for achieving high affinity and selectivity, which are critical factors in drug design. The combination of these structural elements makes this compound a versatile tool for exploring new therapeutic strategies.
Current research efforts are focused on optimizing the synthesis of Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate to improve yield and purity while reducing costs. Advances in catalytic methods and green chemistry principles have been instrumental in these efforts. Additionally, computational studies are being conducted to predict the biological activity of derivatives of this compound, which could lead to the discovery of more effective drugs.
The potential applications of Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications. The ability to modify its structure allows researchers to tailor its properties for specific uses, making it a valuable intermediate in various chemical processes.
In conclusion, Tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate (CAS No. 2173992-20-4) is a multifaceted compound with significant potential in pharmaceutical and industrial applications. Its complex structure and diverse functional groups make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its role in advancing scientific and medical progress.
2173992-20-4 (tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate) Related Products
- 2080361-24-4(tert-butyl 2-(4,6-dichloropyrimidin-2-yl)pyrrolidine-1-carboxylate)
- 1105187-35-6(tert-butyl 4-(4-chloropyrimidin-2-yl)piperidine-1-carboxylate)
- 2080361-26-6(1-Piperidinecarboxylic acid, 2-(4,6-dichloro-2-pyrimidinyl)-, 1,1-dimethylethyl ester)
- 2090235-10-0(5-Pyrimidinecarboxylic acid, 4-chloro-2-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-)
- 2080361-30-2(1H-Azepine-1-carboxylic acid, 2-(4,6-dichloro-2-pyrimidinyl)hexahydro-, 1,1-dimethylethyl ester)
- 1630026-11-7(tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate)
- 1563534-66-6(TERT-BUTYL 4-(4,6-DICHLOROPYRIMIDIN-2-YL)PIPERIDINE-1-CARBOXYLATE)
- 2742289-26-3(tert-butyl bis(pyrimidin-2-ylmethyl)carbamate)
- 1240601-49-3((4-Chloro-5-fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)